3-(aminomethyl)thian-3-ol hydrochloride
Overview
Description
3-(Aminomethyl)thian-3-ol hydrochloride, commonly referred to as AMT, is an organic compound that is widely used in scientific research. It is a derivative of thianthrene and is a member of the thianthrene family of compounds. AMT is a colorless solid that is soluble in aqueous solutions, and is used in a variety of scientific, biochemical, and physiological applications.
Scientific Research Applications
AMT is widely used in scientific research for a variety of applications. It is used as a reagent in organic synthesis, and as a catalyst in the production of pharmaceuticals and other organic compounds. It is also used in the synthesis of other thianthrene derivatives, such as thianthrene sulfate and thianthrene sulfonate.
Mechanism of Action
The mechanism of action of AMT involves the formation of a thianthrene-hydrochloride complex. The complex is formed when the hydrochloric acid reacts with the thianthrene, and the resulting complex is then hydrolyzed to form the AMT hydrochloride. The hydrolysis of the complex is catalyzed by the presence of water, and the reaction is reversible.
Biochemical and Physiological Effects
AMT has been shown to have a variety of biochemical and physiological effects. It has been shown to be an effective inhibitor of the enzyme phosphodiesterase, which is involved in the regulation of cellular metabolism. In addition, AMT has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using AMT in laboratory experiments is its low toxicity. It is non-toxic and has no known side effects. Additionally, it is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using AMT in laboratory experiments. For example, it is not very soluble in organic solvents, and it has a relatively short shelf-life.
Future Directions
Despite its many advantages, there are still a number of areas where AMT could be improved. For example, further research could be conducted to improve the solubility of AMT in organic solvents, as well as to extend its shelf-life. Additionally, research could be conducted to explore the potential therapeutic applications of AMT, such as its potential use as an anti-inflammatory or anti-cancer agent. Finally, research could be conducted to explore the potential use of AMT as a catalyst in the production of pharmaceuticals and other organic compounds.
Synthesis Methods
The synthesis of AMT involves the reaction of thianthrene with hydrochloric acid in an aqueous solution. The reaction proceeds in two steps, with the first step being the formation of the thianthrene hydrochloride, and the second step being the formation of the AMT hydrochloride. The reaction is carried out at room temperature and is typically completed in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(aminomethyl)thian-3-ol hydrochloride involves the reaction of 3-mercaptothiophene with formaldehyde and ammonium chloride to form 3-(aminomethyl)thian-3-ol, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-mercaptothiophene", "formaldehyde", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-mercaptothiophene is reacted with formaldehyde and ammonium chloride in the presence of a base catalyst to form 3-(aminomethyl)thian-3-ol.", "Step 2: The resulting 3-(aminomethyl)thian-3-ol is then reacted with hydrochloric acid to form the hydrochloride salt of 3-(aminomethyl)thian-3-ol." ] } | |
CAS RN |
2639404-94-5 |
Molecular Formula |
C6H14ClNOS |
Molecular Weight |
183.7 |
Purity |
95 |
Origin of Product |
United States |
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